Cotrimoxazole-d4
Description
Cotrimoxazole-d4 is a deuterated analog of cotrimoxazole, a well-known combination antibiotic comprising sulfamethoxazole (a sulfonamide) and trimethoprim (a diaminopyrimidine). The "-d4" designation indicates the substitution of four hydrogen atoms with deuterium isotopes, typically at specific positions to enhance stability and utility in analytical applications. This compound is primarily employed as an internal standard in mass spectrometry (MS) and high-performance liquid chromatography (HPLC) to improve the accuracy of quantitative analyses for cotrimoxazole in biological matrices . Its deuterated structure minimizes isotopic interference, ensuring precise detection even in complex samples with overlapping spectral profiles.
Properties
Molecular Formula |
C₂₄H₂₅D₄N₇O₆S |
|---|---|
Molecular Weight |
547.62 |
Synonyms |
Abacin-d4; Abactrim-d4; Acuco-d4; Alcorim F-d4; Alfatrim-d4; Andoprim-d4; Anitrim-d4; Antibiotic TMP-SMZ-d4; Antrimox-d4; Aop-Sulfatrim-d4; Apo-Sulfatrim-d4; BS-d4; Bacdan-d4; Bacidal-d4; Bacin-d4; Bacticel-d4; Bactifor-d4; Bactoprim-d4; Bactramin-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
- Analytical Chemistry : this compound’s isotopic purity (≥99.5%) ensures reliability in pharmacokinetic studies, particularly in therapeutic drug monitoring .
- Synthetic Chemistry: While this compound prioritizes analytical utility, compounds like 4e highlight trends in designing novel heterocycles for targeted bioactivity .
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